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Introduction

Glufosinate-ammonium, a non-selective, post-emergence herbicide, is a vital tool in modern

weed management strategies. Its efficacy, however, is not absolute and can be significantly

influenced by environmental conditions at the time of application. This technical guide

synthesizes key research findings on the impact of humidity and temperature on the herbicidal

activity of glufosinate-ammonium, providing researchers, scientists, and drug development

professionals with a comprehensive understanding of these critical interactions.

Glufosinate-ammonium's primary mode of action is the inhibition of the glutamine synthetase

enzyme.[1][2][3] This inhibition leads to a rapid accumulation of ammonia within plant cells,

causing cellular membrane disruption, cessation of photosynthesis, and ultimately, plant death.

[1][3][4][5] The efficiency of this process is intrinsically linked to the plant's physiological state,

which is heavily dictated by ambient temperature and humidity.

Key Findings on Environmental Influences
Research consistently demonstrates that high humidity is a critical factor for maximizing the

efficacy of glufosinate-ammonium.[4][6][7][8][9][10][11][12] Conversely, low relative humidity

can significantly decrease its activity.[4][6][13] For instance, one study found that green foxtail
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survived a potentially lethal dose of glufosinate-ammonium at 40% relative humidity, whereas

the same dose was fatal at 95% relative humidity.[6][12] The influence of temperature is also

significant, with warmer conditions generally enhancing herbicidal activity, although its effect

can be less pronounced than that of humidity.[1][4][7][9][10]

The Primacy of Humidity
High humidity enhances glufosinate-ammonium's performance primarily by promoting its

absorption into the plant.[7][8][14] It is believed that under high humidity, the spray droplets on

the leaf surface dry more slowly, extending the period for herbicide uptake.[14][15]

Furthermore, the pectin strands within the leaf cuticle, which are pathways for the entry of

charged herbicides like glufosinate, are better hydrated under high humidity, facilitating

absorption.[7][11] Studies have shown that glufosinate translocation within the plant is also

greater under high humidity conditions.[9][10][13][16]

The Role of Temperature
Warmer temperatures generally lead to more rapid and effective weed control with

glufosinate-ammonium.[1][4] Increased temperatures can enhance the rate of herbicide

uptake and translocation within the plant.[4][7][17] However, the effect of temperature can be

complex. While some studies show a clear benefit to warmer conditions, others have found that

injury symptoms may be delayed at lower temperatures, but the final level of control may not

differ significantly across a range of temperatures.[6][9][10][12] It is also important to note that

excessively high temperatures (above 33°C) combined with low humidity can be detrimental to

glufosinate activity.[18]

Quantitative Data Summary
The following tables summarize quantitative data from key studies investigating the effects of

temperature and humidity on glufosinate-ammonium efficacy.

Table 1: Effect of Relative Humidity on Glufosinate-Ammonium Efficacy on Green Foxtail
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Temperature
(°C)

Relative
Humidity (%)

Glufosinate
Dose (g ha⁻¹)

Outcome Reference

22/17 (day/night) 40 100

Survived, 70%

dry weight of

control

[6][12]

22/17 (day/night) 95 100 Killed [6][12]

Table 2: Effect of Relative Humidity on Glufosinate Translocation in Amaranth Species

Relative Humidity
(%)

Glufosinate
Translocation

Weed Control Reference

35 Lower Decreased [13][16]

90 Greater Increased [13][16]

Table 3: Effect of Temperature on Glufosinate-Ammonium Efficacy on Green Foxtail

Temperature (°C day/night)
Glufosinate Efficacy
Increase

Reference

15/10 to 22/17 20% [4]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

Below are representative experimental protocols derived from the cited literature for studying

the effects of environmental conditions on glufosinate-ammonium activity.

Plant Growth and Treatment Application
Plant Material: Tolerant and susceptible plant species (e.g., barley and green foxtail) are

grown from seed in pots containing a standardized soil mix.[6]
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Growth Conditions: Plants are maintained in controlled environment growth chambers with

specific day/night temperature and relative humidity regimes.[6][12] A typical photoperiod

would be 16 hours of light.

Herbicide Application: Glufosinate-ammonium solutions of varying concentrations are

applied to plants at a specific growth stage using a laboratory sprayer calibrated to deliver a

set volume per unit area.[6][12]

Environmental Control: Following application, plants are immediately returned to their

designated controlled environment chambers to maintain the desired temperature and

humidity levels for the duration of the experiment.[6][12]

Data Collection and Analysis
Visual Injury Assessment: Plant injury is visually assessed at regular intervals after treatment

using a rating scale (e.g., 0% = no injury, 100% = plant death).[6]

Ammonia Concentration Measurement: Shoot tissue is harvested at various time points post-

application, and ammonia concentration is determined using established biochemical

assays.[6][12]

Dry Weight Measurement: At the conclusion of the experiment (e.g., 14 days after

treatment), the above-ground plant biomass is harvested, dried in an oven, and weighed to

determine the effect on plant growth.[6][12]

Absorption and Translocation Studies: Radiolabeled ¹⁴C-glufosinate is applied to a specific

leaf. At set time points, the treated leaf is washed to remove unabsorbed herbicide. The plant

is then sectioned, and the amount of radioactivity in different plant parts is quantified using

liquid scintillation spectrometry to determine absorption and translocation patterns.[13][16]

Visualizing the Pathways and Processes
To better illustrate the complex interactions and experimental procedures, the following

diagrams have been generated using Graphviz.
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Caption: Logical flow of Glufosinate-Ammonium's mode of action as influenced by

environmental factors.
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Caption: A generalized workflow for studying environmental effects on glufosinate-
ammonium.

Conclusion and Recommendations
The efficacy of glufosinate-ammonium is intricately linked to environmental conditions, with

humidity playing a more significant role than temperature in many cases.[6][9][10][12][13] For
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optimal performance, applications should be targeted during periods of high humidity and warm

temperatures.[1] Researchers and drug development professionals should consider these

variables in their experimental designs to ensure accurate and reproducible results. Further

research could explore the synergistic effects of adjuvants in overcoming the limitations

imposed by suboptimal environmental conditions. A deeper understanding of these interactions

will enable the development of more robust and reliable weed management strategies utilizing

glufosinate-ammonium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=2551&context=agronomyfacpub
https://www.researchgate.net/publication/232672814_Glufosinate_efficacy_absorption_and_translocation_in_amaranth_as_affected_by_relative_humidity_and_temperature
https://ccsenet.org/journal/index.php/jas/article/download/0/0/48468/52162
https://4farmers.com.au/wp-content/uploads/2018/06/2_glufosinate-ammonium-20l_4F-Glufosinate-Ammonium-200-Leaflet-V1.pdf
https://www.benchchem.com/product/b1218520#effect-of-humidity-and-temperature-on-glufosinate-ammonium-activity
https://www.benchchem.com/product/b1218520#effect-of-humidity-and-temperature-on-glufosinate-ammonium-activity
https://www.benchchem.com/product/b1218520#effect-of-humidity-and-temperature-on-glufosinate-ammonium-activity
https://www.benchchem.com/product/b1218520#effect-of-humidity-and-temperature-on-glufosinate-ammonium-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

